Cas no 177211-27-7 (Ethanone,1-(2,4-difluoro-5-methylphenyl)-)

Ethanone,1-(2,4-difluoro-5-methylphenyl)- structure
177211-27-7 structure
Product Name:Ethanone,1-(2,4-difluoro-5-methylphenyl)-
CAS No:177211-27-7
MF:C9H8F2O
MW:170.156029701233
CID:112558
PubChem ID:15335416
Update Time:2025-04-18

Ethanone,1-(2,4-difluoro-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(2,4-difluoro-5-methylphenyl)-
    • 1-(2,4-Difluoro-5-methyl-phenyl)-ethanone
    • Ethanone, 1-(2,4-difluoro-5-methylphenyl)- (9CI)
    • 177211-27-7
    • 1-(2,4-difluoro-5-methylphenyl)ethanone
    • 1-(2,4-difluoro-5-methylphenyl)ethan-1-one
    • SCHEMBL8257879
    • AKOS018289275
    • DTXSID401281584
    • Inchi: 1S/C9H8F2O/c1-5-3-7(6(2)12)9(11)4-8(5)10/h3-4H,1-2H3
    • InChI Key: LUWOUTWVUKRWGY-UHFFFAOYSA-N
    • SMILES: FC1=CC(=C(C)C=C1C(C)=O)F

Computed Properties

  • Exact Mass: 170.05434
  • Monoisotopic Mass: 170.05432120g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone,1-(2,4-difluoro-5-methylphenyl)- Related Literature

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